Cas no 54911-88-5 (rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis)

• Product Name: rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis
• CAS No: 54911-88-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD31561551
• CID: 4033012
• PubChem ID: 55300346
• Update Time: 2025-05-26

rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 5-hydroxy-, (1R,5R)-rel-
• cis-5-Hydroxycyclohex-3-enecarboxylic acid
• rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis
• 1932168-86-9
• EN300-263963
• AKOS006380241
• EN300-7021849
• SCHEMBL3102432
• rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid
• cis 5-Hydroxy-cyclohex-3-enecarboxylic acid
• rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylicacid,cis
• H28415
• 973-035-0
• 54911-88-5
• (1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid
• A1-08318

• MDL： MFCD31561551
• Inchi： 1S/C7H10O3/c8-6-3-1-2-5(4-6)7(9)10/h1,3,5-6,8H,2,4H2,(H,9,10)/t5-,6+/m1/s1
• InChI Key： CNPPQIVHKLYCGG-RITPCOANSA-N
• SMILES： [C@H]1(C(O)=O)C[C@@H](O)C=CC1

Computed Properties

• Exact Mass: 142.062994177Da
• Monoisotopic Mass: 142.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis

Introduction to Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic Acid, Cis (CAS No. 54911-88-5)

Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis, identified by its CAS number 54911-88-5, is a significant compound in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexene backbone with a hydroxyl group at the 5-position and a carboxylic acid at the 1-position, has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry.

The stereochemistry of this compound, specifically the cis configuration, plays a crucial role in determining its chemical behavior and biological activity. The presence of the hydroxyl group introduces a chiral center, making Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis an enantiomerically pure compound, which is highly valuable in pharmaceutical applications where stereochemistry significantly influences efficacy and safety.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The cyclohexene ring system in Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis offers a versatile platform for further functionalization and derivatization. This flexibility has made it a subject of extensive research in synthetic organic chemistry, particularly in the design of new molecular entities with improved pharmacological properties.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors and modulators targeting various biological pathways. For instance, derivatives of Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis have been explored as potential candidates for treating inflammatory diseases and neurological disorders. The hydroxyl group at the 5-position provides a site for further chemical modification, allowing for the introduction of additional functional groups that can enhance binding affinity and selectivity.

The carboxylic acid moiety at the 1-position also contributes to the compound's reactivity and utility in drug design. It can participate in various chemical reactions, such as esterification or amidation, which are commonly used to modify the pharmacokinetic properties of drug candidates. Additionally, the cyclohexene ring system can be further functionalized through oxidation or reduction reactions, providing access to a wide range of derivatives with distinct biological activities.

In academic research, Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis has been utilized as a reference standard for studying stereoselective synthesis and chiral resolution techniques. Its well-defined stereochemistry makes it an ideal candidate for developing new methods in asymmetric synthesis. Furthermore, its stability under various reaction conditions has made it a preferred choice for use in multi-step synthetic routes involving harsh reagents or extreme temperatures.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Several studies have demonstrated its utility in constructing complex molecular frameworks that are essential for drug development. For example, Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis has been used as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Its structural features allow for the introduction of pharmacophores that are critical for achieving desired biological effects.

The growing body of research on Rac-(1R,5R)-5-hydroxycyclohex-3-ene-1-carboxylic acid, cis underscores its importance as a versatile intermediate in synthetic chemistry and drug development. As new methodologies emerge and our understanding of biological pathways expands, this compound is likely to play an even greater role in the discovery and development of novel therapeutic agents. Its unique structural properties and reactivity make it an invaluable tool for researchers working on innovative solutions to complex medical challenges.